N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O3S/c1-4-25-21(27)20-19(15-9-5-6-11-17(15)28-20)24-22(25)29-12-18(26)23-16-10-7-8-13(2)14(16)3/h5-11H,4,12H2,1-3H3,(H,23,26)
• InChI Key: RZQONBXQTDWIRX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Molecular Interactions

• Studies have focused on the crystal structures of related compounds, revealing detailed information on molecular conformations, folding, and intermolecular interactions. For example, research on 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides has shown that these molecules exhibit folded conformations, which are influenced by the inclination angles between pyrimidine and benzene rings. Such structural analyses are crucial for understanding the interaction mechanisms of these compounds at the molecular level and can inform the design of related drugs or research tools (S. Subasri et al., 2017).

Design and Synthesis for Biological Applications

• The design and synthesis of classical and nonclassical antifolates based on pyrimidine derivatives have been explored, with some compounds showing significant inhibitory activities against human dihydrofolate reductase (DHFR) and potential as antitumor agents. This highlights the compound's relevance in developing treatments for diseases where DHFR inhibitors are applicable (A. Gangjee et al., 2007).

Potential in Imaging and Diagnostic Applications

• Research into compounds with structural similarities has also explored their potential as ligands for positron emission tomography (PET) imaging. For instance, derivatives of pyrimidine have been developed and evaluated as potential PET ligands, indicating the possibility of using similar compounds in imaging studies to investigate various physiological and pathological processes in vivo (M. V. D. Mey et al., 2005).

Antimicrobial and Antiviral Activities

• Some derivatives have been synthesized and evaluated for their antimicrobial and antiviral activities, suggesting that similar compounds could be explored for their potential in treating infectious diseases. Research has shown that certain pyrimidine derivatives exhibit inhibitory properties against human immunodeficiency virus (HIV) and other pathogens, underscoring the therapeutic potential of these compounds in antiviral and antibacterial drug development (M. Novikov et al., 2004).